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Compound of Interest

Compound Name: AKP-11

Cat. No.: B560679

Disclaimer: A specific Safety Data Sheet (SDS) for AKP-11 was not located in the available
search results. The following guidance is based on general laboratory safety principles for
handling potent, biologically active research compounds and should be supplemented by a
thorough risk assessment conducted by qualified personnel within your institution. The
information provided here is intended to support, not replace, institutional safety protocols.

Hazard Assessment and General Precautions

AKP-11 is identified as a potent agonist of the sphingosine-1-phosphate receptor 1 (S1P1) and
is intended for research use only, not for human or veterinary applications[1]. As a bioactive
small molecule, it should be handled with care to avoid potential pharmacological effects from
accidental exposure. All personnel handling AKP-11 must be properly trained in the procedures
outlined below and be aware of the potential hazards.

Quantitative Data Summary

Property Value Source
Chemical Formula C22H22CIN3Os [1]
Molecular Weight 443.9 g/mol [1]
B DMF: 5 mg/ml, DMSO: 20
Solubility [1]
mg/ml
CAS Number 1220973-37-4 [1]
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Personal Protective Equipment (PPE)

The selection of appropriate PPE is crucial to minimize exposure to AKP-11. The following

table outlines the recommended PPE for various handling scenarios. A risk assessment should

be performed to determine the appropriate level of protection for specific procedures.

Task

Recommended PPE

Receiving and Unpacking

- Nitrile gloves- Safety glasses

Weighing and Aliquoting (Solid)

- Nitrile gloves (double-gloving recommended)-
Lab coat- Safety glasses with side shields or
chemical splash goggles- N95 respirator or
higher (if not handled in a chemical fume hood)

Weighing and Aliquoting (in solution)

- Nitrile gloves- Lab coat- Safety glasses with

side shields or chemical splash goggles

General Laboratory Use

- Nitrile gloves- Lab coat- Safety glasses

Spill Cleanup

- Nitrile gloves (double-gloving recommended)-
Chemical-resistant coveralls or apron- Chemical
splash goggles- Appropriate respiratory
protection (based on spill size and volatility)

Experimental Protocols: Safe Handling Procedures

[EEN

. Receiving and Storage:

Upon receipt, visually inspect the package for any signs of damage or leakage.
Wear appropriate PPE (nitrile gloves and safety glasses) when unpacking.

Store AKP-11 in a tightly sealed, clearly labeled container in a designated, secure, and well-

ventilated area, away from incompatible materials. Follow the supplier's recommendations

for storage temperature.

N

. Weighing and Preparing Solutions:
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e Solid Form: Whenever possible, handle solid AKP-11 in a chemical fume hood or a
ventilated balance enclosure to minimize the risk of inhalation. Use dedicated spatulas and
weighing papers.

e Solution Form: Prepare solutions in a chemical fume hood. Use a calibrated positive
displacement pipette or a gastight syringe for transferring solutions to minimize aerosol
generation.

» After handling, thoroughly clean all equipment and the work area.
3. Administration to Animals (if applicable):

o Personnel should wear appropriate PPE, including a lab coat, nitrile gloves, and safety
glasses.

o Use appropriate animal handling techniques to minimize the risk of accidental exposure.

» Dispose of all contaminated bedding and waste in accordance with institutional guidelines for
hazardous chemical waste.

Disposal Plan

All waste contaminated with AKP-11, including empty containers, used PPE, and cleaning
materials, must be disposed of as hazardous chemical waste.

» Solid Waste: Collect in a designated, sealed, and clearly labeled hazardous waste container.

e Liquid Waste: Collect in a designated, sealed, and clearly labeled hazardous waste
container. Do not pour down the drain.

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Mandatory Visualization
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Start: Handling AKP-11
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Caption: PPE selection workflow for handling AKP-11.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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AKP-11]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560679#personal-protective-equipment-for-handling-
akp-11]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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